Cas no 946289-55-0 (N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946289-55-0
• MF: C₂₃H₂₀N₆O₂
• MW: 412.443903923035
• CID: 6462514
• Update Time: 2025-05-20

N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 6-N-(furan-2-ylmethyl)-4-N-(4-methoxyphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C23H20N6O2/c1-30-18-11-9-16(10-12-18)26-21-20-15-25-29(17-6-3-2-4-7-17)22(20)28-23(27-21)24-14-19-8-5-13-31-19/h2-13,15H,14H2,1H3,(H2,24,26,27,28)
• InChI Key： QSOBLZONJBXDOZ-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C([H])([H])N([H])C1=NC(=C2C([H])=NN(C3C([H])=C([H])C([H])=C([H])C=3[H])C2=N1)N([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Additional information on N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine: A Comprehensive Overview

The compound with CAS No. 946289-55-0, known as N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic compounds characterized by their fused pyrazole and pyrimidine rings. The structure of this compound includes a furan moiety at the N6 position and a methoxyphenyl group at the N4 position, along with a phenyl group attached to the pyrazolopyrimidine ring system.

Recent studies have highlighted the importance of pyrazolopyrimidines in drug discovery due to their unique structural features and potential bioactivity. The presence of the furan group in this compound adds electron-donating properties, which can enhance its interaction with biological targets. Similarly, the methoxyphenyl group contributes to increased lipophilicity and stability, making this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as nucleophilic aromatic substitution and cyclization reactions to construct the complex heterocyclic framework. The optimization of reaction conditions has been crucial in achieving high yields and purity levels for this compound.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies suggest that it may exhibit antitumor properties by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory responses makes it a candidate for anti-inflammatory drug development. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.

In terms of applications, this compound could serve as a lead molecule for designing novel therapeutic agents. Its structural versatility allows for further functionalization to enhance its bioavailability and efficacy. Moreover, the integration of computational chemistry tools has enabled researchers to predict its binding affinities to various protein targets, providing valuable insights into its mechanism of action.

From an industrial perspective, the synthesis and characterization of N6-(furan-2-yl)methyl-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine represent significant advancements in heterocyclic chemistry. Its inclusion in chemical databases and research libraries has facilitated its accessibility for academic and commercial purposes.

In conclusion, the compound with CAS No. 946289-55-0 stands out as a remarkable example of modern organic synthesis and drug discovery efforts. Its unique structure, combined with promising biological activity profiles, positions it as a valuable asset in the development of innovative therapeutic solutions.